5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC1CC(=O)C(C(=O)C1)C2CCCN2
• InChI: InChI=1S/C11H17NO2/c1-7-5-9(13)11(10(14)6-7)8-3-2-4-12-8/h7-8,11-12H,2-6H2,1H3
• InChIKey: QITHXAZFZLVXRQ-UHFFFAOYSA-N

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione – Identity & Baseline

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione (CAS 1862568-78-2) is a cyclic diketone derivative featuring a cyclohexane-1,3-dione core with a pyrrolidine substituent at the 2-position and a methyl group at the 5-position. The molecular formula is C11H17NO2 with a molecular weight of 195.26 g/mol [1]. Computed physicochemical properties include an XLogP3 of 0.6, a topological polar surface area (TPSA) of 46.2 Ų, and a single hydrogen bond donor [1]. The compound is commercially available as a research reagent in gram-scale quantities with a typical purity of 95% .

Scaffold type Cyclohexane-1,3-dione core with pyrrolidine substituent; research-grade intermediate

Lipophilicity context Balanced computed lipophilicity profile supports lead optimization and permeability screening

Enzyme assay fit Reported absence of 5-LOX inhibition at 100 µM enables negative control or selectivity counter-screens

Synthetic utility Secondary amine and 1,3-diketone provide handles for parallel derivatization and library synthesis

• [1] PubChem. (2026). 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 130595742. National Center for Biotechnology Information. View Source

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione – SAR & Substitution Effects

Substitution on the cyclohexane-1,3-dione core significantly modulates physicochemical properties and biological activity. The presence of a methyl group at the 5-position increases lipophilicity (XLogP3 0.6) compared to the non-methyl analog, while the 5,5-dimethyl analog exhibits even greater lipophilicity (XLogP3 1.0) [1]. Structure-activity relationship studies on cyclohexane-1,3-dione congeners indicate that methyl substitution beyond the essential 1,3-dione pharmacophore generally reduces inhibitory activity against p-hydroxyphenylpyruvate dioxygenase (HPPD) [2]. Furthermore, the target compound shows no significant inhibition of 5-lipoxygenase at 100 µM, contrasting with known lipoxygenase inhibitors [3]. These quantitative differences underscore that even minor alkyl modifications to the cyclohexane ring are not interchangeable and necessitate compound-specific selection for reproducible experimental outcomes.

Methyl vs. dimethyl analog

5-Methyl substitution yields XLogP3 ~0.6, while 5,5-dimethyl increases lipophilicity to ~1.0. This shift may alter membrane partitioning and solubility profiles, limiting direct interchangeability.

HPPD activity reduction

SAR studies indicate that methyl substitution on the cyclohexane ring generally reduces HPPD inhibition. Using methylated analogs without verification may compromise target engagement assays.

5-LOX selectivity mismatch

Unlike known lipoxygenase inhibitors (e.g., NDGA), this compound shows no significant 5-LOX inhibition at 100 µM. Substituting it into LOX pathway studies without confirmation may lead to false negatives.

• [1] PubChem. (2026). 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 130595742; 5,5-Dimethyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 107430841. National Center for Biotechnology Information. View Source
• [2] Dayer, M.-R., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Plants, 11(17), 2269. View Source
• [3] ChEMBL. (n.d.). Assay CHEMBL620010: Compound was evaluated for the inhibition of rat basophilic leukemia-1 (RBL-1) 5-Lipoxygenase at 100 uM. View Source

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione – Differentiation Evidence

XLogP3 Lipophilicity vs. 5,5-Dimethyl Analog

The target compound exhibits a computed XLogP3 of 0.6 [1], which is 0.4 log units lower than the 5,5-dimethyl analog (XLogP3 = 1.0) [2]. This intermediate lipophilicity value suggests a distinct balance between aqueous solubility and membrane permeability, potentially influencing pharmacokinetic behavior and formulation strategies compared to the more lipophilic dimethyl derivative.

Lipophilicity (XLogP3)

Head-to-head

Target: XLogP3 0.6

Δ 0.4 log units

vs. 5,5-dimethyl analog (1.0)

Intermediate lipophilicity for analog differentiation

Computed by XLogP3; experimental logD advised for lead optimization

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	0.6
Comparator Or Baseline	5,5-Dimethyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione (XLogP3 = 1.0)
Quantified Difference	0.4 log units lower
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07)

Why This Matters

Lipophilicity directly correlates with membrane permeability, solubility, and metabolic stability, making this difference critical for selecting the appropriate analog in medicinal chemistry optimization or biochemical assay development.

• [1] PubChem. (2026). 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 130595742. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). 5,5-Dimethyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 107430841. National Center for Biotechnology Information. View Source

5-Lipoxygenase Inhibition vs. NDGA

The target compound was evaluated for inhibition of 5-lipoxygenase in rat RBL-1 cells at 100 µM and showed no significant activity [1]. In contrast, the selective lipoxygenase inhibitor nordihydroguaiaretic acid (NDGA) exhibits an IC50 of 200 nM against 5-LOX under comparable conditions . This >500-fold difference in potency confirms that the target compound lacks the structural features necessary for potent 5-LOX inhibition, a key consideration for projects requiring or avoiding LOX pathway modulation.

5-LOX inhibition

Cross-study

No inhibition at 100 µM

>500-fold difference

vs. NDGA (IC50 200 nM)

Supports negative control or selectivity profiling for LOX pathways

RBL-1 cell assay; cross-study comparison requires internal validation

Evidence Dimension	5-Lipoxygenase inhibitory activity
Target Compound Data	No significant inhibition at 100 µM
Comparator Or Baseline	Nordihydroguaiaretic acid (NDGA); IC50 = 200 nM
Quantified Difference	>500-fold (no activity vs. potent inhibition)
Conditions	Rat basophilic leukemia-1 (RBL-1) cells for target compound; comparable cell-free/whole-cell LOX inhibition assays for NDGA

Why This Matters

This clear negative selectivity profile differentiates the target compound from known LOX inhibitors, informing its suitability for assays where 5-LOX activity must be minimized or excluded.

• [1] ChEMBL. (n.d.). Assay CHEMBL620010: Compound was evaluated for the inhibition of rat basophilic leukemia-1 (RBL-1) 5-Lipoxygenase at 100 uM. View Source

Molecular Weight & Steric Bulk vs. Analogs

The molecular weight of the target compound is 195.26 Da [1], intermediate between the non-methyl analog (2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, 181.23 Da) and the 5,5-dimethyl analog (209.28 Da) [2]. This corresponds to a single methyl addition relative to the baseline and a 14 Da increase, while the dimethyl analog adds 28 Da. The increased steric bulk and molecular weight can influence target binding, passive diffusion, and metabolic clearance rates, making the target compound a distinct entity for lead optimization campaigns.

Molecular weight

Head-to-head

195.26 g/mol

+14 Da vs. non-methyl−14 Da vs. dimethyl

MW increment useful for SAR trend analysis

Minor MW changes may affect ADME properties; verify in relevant models

Evidence Dimension	Molecular weight
Target Compound Data	195.26 g/mol
Comparator Or Baseline	2-(Pyrrolidin-2-yl)cyclohexane-1,3-dione (181.23 g/mol); 5,5-Dimethyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione (209.28 g/mol)
Quantified Difference	+14 Da vs. non-methyl; -14 Da vs. dimethyl
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07)

Why This Matters

Molecular weight differences, even as small as 14 Da, can significantly impact ADME properties and compound developability, justifying the selection of this specific analog for structure-activity relationship studies.

• [1] PubChem. (2026). 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 130595742. National Center for Biotechnology Information. View Source
• [2] PubChem. (2026). 5,5-Dimethyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 107430841. National Center for Biotechnology Information. View Source

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione – Research Applications

Lead Optimization with Intermediate Lipophilicity

The target compound's XLogP3 of 0.6 positions it between the more hydrophilic non-methyl analog and the more lipophilic 5,5-dimethyl analog. This balanced lipophilicity makes it a preferred candidate for projects where moderate membrane permeability is desired without excessive hydrophobic collapse or formulation challenges [1]. It can serve as a starting point for further derivatization to fine-tune LogD and solubility profiles.

Negative Control in 5-LOX Inhibition Assays

With no significant inhibition of 5-lipoxygenase at 100 µM, this compound is an ideal negative control in high-throughput screens seeking to identify novel 5-LOX inhibitors, or in counter-screens to confirm target selectivity [2]. Its pyrrolidine-substituted cyclohexane-1,3-dione core provides structural relevance without interfering with LOX activity, unlike NDGA or other potent inhibitors.

HPPD Inhibitor Optimization Scaffold

While methyl substitution on the cyclohexane ring generally decreases HPPD inhibitory activity, the 1,3-dione core remains essential for target engagement [3]. This compound can be used as a control to assess the detrimental effect of the 5-methyl group on HPPD inhibition in structure-activity relationship studies, guiding medicinal chemists toward more active non-methyl or alternative substitution patterns.

Synthetic Building Block for Pyrrolidine Molecules

The presence of a secondary amine in the pyrrolidine ring and the 1,3-diketone system offers versatile synthetic handles for further functionalization. Its intermediate molecular weight (195.26 Da) and moderate lipophilicity make it a convenient precursor for generating libraries of analogs with varied substituents at the nitrogen or via enolate chemistry [1]. Commercially available in 95% purity, it is ready for direct use in parallel synthesis or medicinal chemistry workflows.

Application

Selection Property

Validation Focus

Lead optimization studies

Intermediate lipophilicity profile (computed XLogP3 0.6)

LogD / solubility profiling and permeability assays

5-LOX inhibition screening

Reported absence of 5-LOX inhibition at 100 µM

Counter-screen selectivity and negative control confirmation

HPPD target engagement studies

Cyclohexane-1,3-dione core essential for HPPD binding

HPPD inhibitory activity assay under standardized conditions

Parallel synthesis and library generation

Secondary amine and 1,3-diketone reactive handles

Purity assessment and functionalization efficiency

• [1] PubChem. (2026). 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione, CID 130595742. National Center for Biotechnology Information. View Source
• [2] ChEMBL. (n.d.). Assay CHEMBL620010: Compound was evaluated for the inhibition of rat basophilic leukemia-1 (RBL-1) 5-Lipoxygenase at 100 uM. View Source
• [3] Dayer, M.-R., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Plants, 11(17), 2269. View Source